Cas no 1049332-51-5 (3-[4-(3-chlorobenzoyl)piperazin-1-yl]-6-(2,5-dimethoxyphenyl)pyridazine)

• Product Name: 3-[4-(3-chlorobenzoyl)piperazin-1-yl]-6-(2,5-dimethoxyphenyl)pyridazine
• CAS No: 1049332-51-5
• MF: C₂₃H₂₃ClN₄O₃
• MW: 438.906724214554
• CID: 5917147
• PubChem ID: 25837190
• Update Time: 2025-06-13

3-[4-(3-chlorobenzoyl)piperazin-1-yl]-6-(2,5-dimethoxyphenyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-[4-(3-chlorobenzoyl)piperazin-1-yl]-6-(2,5-dimethoxyphenyl)pyridazine
• (3-chlorophenyl)(4-(6-(2,5-dimethoxyphenyl)pyridazin-3-yl)piperazin-1-yl)methanone
• (3-chlorophenyl)-[4-[6-(2,5-dimethoxyphenyl)pyridazin-3-yl]piperazin-1-yl]methanone
• F5088-1006
• 1049332-51-5
• AKOS026684958

• Inchi： 1S/C23H23ClN4O3/c1-30-18-6-8-21(31-2)19(15-18)20-7-9-22(26-25-20)27-10-12-28(13-11-27)23(29)16-4-3-5-17(24)14-16/h3-9,14-15H,10-13H2,1-2H3
• InChI Key： VTMWQWQOGQENER-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(N1CCN(C2=CC=C(C3C=C(C=CC=3OC)OC)N=N2)CC1)=O

Computed Properties

• Exact Mass: 438.1458683g/mol
• Monoisotopic Mass: 438.1458683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-[4-(3-chlorobenzoyl)piperazin-1-yl]-6-(2,5-dimethoxyphenyl)pyridazine

Introduction to 3-[4-(3-chlorobenzoyl)piperazin-1-yl]-6-(2,5-dimethoxyphenyl)pyridazine (CAS No. 1049332-51-5)

3-[4-(3-chlorobenzoyl)piperazin-1-yl]-6-(2,5-dimethoxyphenyl)pyridazine, with the CAS number 1049332-51-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, which include a pyridazine core, a piperazine moiety, and substituted aromatic rings. These structural elements contribute to its potential therapeutic applications and pharmacological properties.

The synthesis of 3-[4-(3-chlorobenzoyl)piperazin-1-yl]-6-(2,5-dimethoxyphenyl)pyridazine involves a series of well-defined chemical reactions. The key steps typically include the formation of the piperazine ring, the introduction of the chlorobenzoyl group, and the coupling with the 2,5-dimethoxyphenyl moiety. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it an attractive candidate for further research and development.

In terms of its pharmacological profile, 3-[4-(3-chlorobenzoyl)piperazin-1-yl]-6-(2,5-dimethoxyphenyl)pyridazine has been studied for its potential as a modulator of various biological targets. One of the most promising areas of research is its activity as an inhibitor of specific enzymes involved in signal transduction pathways. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases, which are key players in cellular signaling and disease progression.

Recent research has also explored the potential of 3-[4-(3-chlorobenzoyl)piperazin-1-yl]-6-(2,5-dimethoxyphenyl)pyridazine in treating neurodegenerative diseases. Preclinical studies have demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by modulating oxidative stress and inflammation. These findings suggest that it may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its neuroprotective properties, 3-[4-(3-chlorobenzoyl)piperazin-1-yl]-6-(2,5-dimethoxyphenyl)pyridazine has also shown promise in cancer research. In vitro studies have indicated that it can induce apoptosis in cancer cells and inhibit tumor growth by targeting specific signaling pathways. These findings have led to ongoing investigations into its potential as an anticancer agent.

The safety and efficacy of 3-[4-(3-chlorobenzoyl)piperazin-1-yl]-6-(2,5-dimethoxyphenyl)pyridazine are currently being evaluated in various preclinical models. Toxicity studies have shown that it exhibits a favorable safety profile at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, 3-[4-(3-chlorobenzoyl)piperazin-1-yl]-6-(2,5-dimethoxyphenyl)pyridazine (CAS No. 1049332-51-5) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development in the fields of neurology and oncology. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.